Cas no 678166-60-4 (benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate)

• Product Name: benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate
• CAS No: 678166-60-4
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• MDL: MFCD06590198
• CID: 5672059
• PubChem ID: 12093849
• Update Time: 2025-08-03

benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(acetylsulfanyl)-2-phenylethyl]carbamate
• 678166-60-4
• EN300-27112927
• Ethanethioic acid, S-[1-phenyl-2-[[(phenylmethoxy)carbonyl]amino]ethyl] ester
• benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate

• MDL： MFCD06590198
• Inchi： 1S/C18H19NO3S/c1-14(20)23-17(16-10-6-3-7-11-16)12-19-18(21)22-13-15-8-4-2-5-9-15/h2-11,17H,12-13H2,1H3,(H,19,21)
• InChI Key： OODWPFAMSOHECP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C1C=CC=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Melting Point: 75-76 °C
• Boiling Point: 498.3±45.0 °C(Predicted)
• pka: 11.71±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate

Introduction to Benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate (CAS No. 678166-60-4)

Benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate, a compound with the chemical formula C₁₇H₁₉O₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound is identified by its unique CAS number 678166-60-4 and has garnered attention due to its structural and functional properties. The presence of both benzyl and N-2-(acetylsulfanyl)-2-phenylethylcarbamate moieties makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The benzyl group is a common aromatic side chain in organic chemistry, known for its stability and ability to enhance the lipophilicity of molecules. This characteristic is particularly useful in drug design, as it can improve the bioavailability and membrane permeability of therapeutic agents. On the other hand, the N-2-(acetylsulfanyl)-2-phenylethylcarbamate moiety introduces a sulfanyl group, which is known for its role in modulating biological activity. Sulfanyl groups have been widely studied for their potential in anti-inflammatory, analgesic, and antimicrobial applications.

In recent years, there has been a surge in research focusing on carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmaceutical effects. The N-substituted carbamates, in particular, have shown promise in the development of new drugs targeting neurological disorders, cancer, and infectious diseases. The compound benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate stands out in this category due to its unique structural features that may contribute to enhanced efficacy and reduced side effects.

The synthesis of benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the carbamate core through nucleophilic substitution or condensation reactions. Subsequent functionalization with the benzyl group and the sulfanyl moiety further refines the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate has been extensively studied in academic and industrial research settings. Preliminary studies suggest that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its sulfanyl group may interact with sulfhydryl-containing enzymes, leading to modulatory effects on metabolic processes. Additionally, the benzyl moiety could enhance binding affinity to specific targets, improving therapeutic outcomes.

One of the most intriguing aspects of benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate is its potential as a lead compound for drug development. Researchers are exploring its derivatives to optimize pharmacokinetic properties such as solubility, stability, and bioavailability. Computational modeling and high-throughput screening techniques are being utilized to identify analogs with improved activity profiles. These efforts are part of a broader trend toward rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.

The role of computational chemistry in studying benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at the atomic level. Such information is crucial for designing molecules that not only bind effectively but also exhibit favorable pharmacokinetic behavior. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

In conclusion, benzyl N-2-(acetylsulfanyl)-2-phenylethylcarbamate (CAS No. 678166-60-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new biological activities and synthetic pathways, this molecule is poised to play a vital role in the development of next-generation drugs.